Cas no 107823-90-5 (1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-)

• Product Name: 1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-
• CAS No: 107823-90-5
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 1184304
• PubChem ID: 13659413
• Update Time: 2025-04-20

1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-
• 6-chloro-3-(4-methylpiperazin-1-yl)-1H-indazole
• 107823-90-5
• DTXSID00546019

• Inchi： 1S/C12H15ClN4/c1-16-4-6-17(7-5-16)12-10-3-2-9(13)8-11(10)14-15-12/h2-3,8H,4-7H2,1H3,(H,14,15)
• InChI Key： FSNXHDPIFRMZGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NN=C2N1CCN(C)CC1

Computed Properties

• Exact Mass: 249.09092
• Monoisotopic Mass: 250.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 32.26